Cas no 1269293-53-9 (1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde)

1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde is a versatile brominated pyrazole derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a reactive aldehyde group at the 5-position of the pyrazole ring, enabling further functionalization through condensation, reduction, or nucleophilic addition reactions. The 4-bromophenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex heterocyclic frameworks. This compound is particularly valued for its stability, high purity, and consistent reactivity, making it suitable for applications in medicinal chemistry, material science, and agrochemical development. Proper handling under inert conditions is recommended to preserve its integrity.

1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde structure

1269293-53-9 structure

Product Name:1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde

CAS No:1269293-53-9

MF:C₁₀H₇BrN₂O

MW:251.079381227493

CID:1089248

PubChem ID:56956052

Update Time:2025-06-09

1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde
- 2-(4-bromophenyl)pyrazole-3-carbaldehyde
- AKOS022172634
- 1269293-53-9
- DTXSID80718979
- 1H-Pyrazole-5-carboxaldehyde, 1-(4-bromophenyl)-
- G85762
- Inchi： 1S/C10H7BrN2O/c11-8-1-3-9(4-2-8)13-10(7-14)5-6-12-13/h1-7H
- InChI Key： NLGXMTNUVZZUNC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(C=O)=CC=N1

Computed Properties

Exact Mass: 249.97418g/mol
Monoisotopic Mass: 249.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 34.9Å²

1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde Pricemore >>

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